Cas no 1261777-20-1 (2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl)

• Product Name: 2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl
• CAS No: 1261777-20-1
• MF: C₁₄H₇F₇
• MW: 308.19420838356
• CID: 4999070
• Update Time: 2025-05-26

2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7F7/c15-11-3-1-2-10(12(11)16)7-4-8(13(17)18)6-9(5-7)14(19,20)21/h1-6,13H
• InChI Key： QCSYXKOQCMOXLP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)C=C(C2C=CC=C(C=2F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl

Introduction to 2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl (CAS No. 1261777-20-1)

2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl (CAS No. 1261777-20-1) is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit enhanced metabolic stability, improved lipophilicity, and tunable electronic characteristics, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of 2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl features two fluorine atoms at the 2 and 3 positions of one biphenyl ring, a difluoromethyl group at the 5' position of the second ring, and a trifluoromethyl group at the 3' position of the same ring. This specific arrangement of fluorinated substituents imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The presence of multiple fluorine atoms enhances the compound's binding affinity to enzymes and receptors, a phenomenon often referred to as "fluorine effect."

In recent years, there has been a surge in research focused on developing novel fluorinated compounds for medicinal applications. The use of fluorine atoms in drug design has been extensively studied due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. 2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl exemplifies this trend, as its structure suggests potential utility in developing small-molecule inhibitors for various therapeutic targets.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Fluorinated biphenyls have shown promise in targeting kinases and other enzymes involved in cancer cell proliferation. The electron-withdrawing nature of the trifluoromethyl and difluoromethyl groups can enhance the compound's binding affinity to these targets by stabilizing negative charges on transition states or by improving hydrophobic interactions. Furthermore, the dual fluorine atoms at the 2 and 3 positions may facilitate optimal positioning within the active site of enzymes, leading to more potent inhibition.

Another area where 2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl shows promise is in neurodegenerative disease research. Neurological disorders such as Alzheimer's disease and Parkinson's disease are characterized by aberrant protein aggregation and oxidative stress. Fluorinated compounds have been explored as potential chelators or modulators of metal ions involved in these pathologies. The unique electronic properties of this biphenyl derivative could make it an effective tool for disrupting toxic protein interactions or scavenging reactive oxygen species.

The agrochemical sector has also benefited from the incorporation of fluorine into molecular structures. 2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl could serve as a precursor for developing novel pesticides or herbicides with improved efficacy and environmental compatibility. Fluorinated agrochemicals often exhibit enhanced stability against degradation processes, allowing for longer-lasting activity in field conditions. Additionally, the lipophilic nature of fluorinated compounds can improve their absorption and translocation within plant tissues.

Recent advances in computational chemistry have further accelerated the discovery and optimization of fluorinated compounds like 2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl. Molecular modeling techniques such as density functional theory (DFT) and quantum mechanics (QM) simulations have enabled researchers to predict binding affinities and optimize molecular structures with high precision. These computational tools have been instrumental in identifying lead compounds for further experimental validation.

In conclusion,2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl represents a versatile scaffold with significant potential across multiple domains of chemical biology and material science. Its unique structural features make it an attractive candidate for drug development, agrochemical innovation, and advanced material applications. As research continues to uncover new applications for fluorinated compounds,2,3-Difluoro-5'-(difluoromethyl)-3'-(trifluoromethyl)biphenyl is poised to play a crucial role in shaping the future of chemical science.